Cas no 876477-17-7 (2-2-(4-bromophenyl)ethyloxirane)

• Product Name: 2-2-(4-bromophenyl)ethyloxirane
• CAS No: 876477-17-7
• Molecular Formula: C₁₀H₁₁BrO
• Molecular Weight: 227.097742319107
• CID: 6007132
• PubChem ID: 53632011

2-2-(4-bromophenyl)ethyloxirane Properties

Names and Identifiers

• Oxirane, 2-[2-(4-bromophenyl)ethyl]-
• 2-2-(4-bromophenyl)ethyloxirane
• 876477-17-7
• AKOS026730900
• (.+-.)-4-(4-Bromophenyl)-1,2-epoxybutane
• SCHEMBL411370
• (+/-)-4-(4-Bromophenyl)-1,2-epoxybutane
• IKUBVXDENXPRFO-UHFFFAOYSA-N
• EN300-1240825
• A1-15843
• 2-[2-(4-bromophenyl)ethyl]oxirane

• InChIKey： IKUBVXDENXPRFO-UHFFFAOYSA-N
• Inchi： 1S/C10H11BrO/c11-9-4-1-8(2-5-9)3-6-10-7-12-10/h1-2,4-5,10H,3,6-7H2
• SMILES： O1CC1CCC1=CC=C(Br)C=C1

Computed Properties

• Exact Mass: 225.99933g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 225.99933g/mol
• Heavy Atom Count: 12
• Complexity: 141
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• Boiling Point: 288.9±13.0 °C(Predicted)
• Density: 1.430±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes